N-[(1-cyclopentylpiperidin-4-yl)methyl]-4-methoxybenzene-1-sulfonamide

• IUPAC Name: N-[(1-cyclopentylpiperidin-4-yl)methyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C18H28N2O3S/c1-23-17-6-8-18(9-7-17)24(21,22)19-14-15-10-12-20(13-11-15)16-4-2-3-5-16/h6-9,15-16,19H,2-5,10-14H2,1H3
• InChI Key: PXSPRUFPNVRWTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NCC2CCN(CC2)C3CCCC3
• Molecular Formula: C18H28N2O3S
• Molecular Weight: 352.5 g/mol
• CAS No.: 953259-66-0

Description

N-[(1-cyclopentylpiperidin-4-yl)methyl]-4-methoxybenzene-1-sulfonamide (NCPMS) is a novel chemical compound that has recently been developed and studied for its potential applications in scientific research. NCPMS is a sulfonamide derivative of the cyclopentylpiperidin-4-ylmethyl group, and it is the first compound of its kind to be synthesized. NCPMS has been used in a variety of research applications, including biochemical and physiological studies, as well as in laboratory experiments.

Scientific Research Applications

N-[(1-cyclopentylpiperidin-4-yl)methyl]-4-methoxybenzene-1-sulfonamide has been used in a variety of scientific research applications, including biochemical and physiological studies. It has been used to study the properties of proteins and enzymes, as well as the effects of drugs on the body. This compound has also been used in laboratory experiments to study the effects of various compounds on cell cultures.

Mechanism of Action

N-[(1-cyclopentylpiperidin-4-yl)methyl]-4-methoxybenzene-1-sulfonamide is believed to act as an inhibitor of enzymes, specifically those involved in the synthesis of proteins. It is thought to bind to the active sites of the enzymes, preventing them from catalyzing the reactions that are necessary for the synthesis of proteins. This inhibition of the enzymes has been shown to have a variety of effects, including the inhibition of cell growth, the regulation of gene expression, and the inhibition of certain metabolic pathways.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can lead to a variety of effects, including the inhibition of cell growth, the regulation of gene expression, and the inhibition of certain metabolic pathways. This compound has also been shown to affect the activity of certain neurotransmitters, such as serotonin, and it has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects.

Advantages and Limitations for Lab Experiments

N-[(1-cyclopentylpiperidin-4-yl)methyl]-4-methoxybenzene-1-sulfonamide has several advantages for laboratory experiments. It is easily synthesized, and it is soluble in organic solvents, making it easy to use in a variety of experiments. Additionally, this compound is relatively inexpensive and non-toxic, making it a safe and cost-effective tool for laboratory experiments. However, this compound has some limitations, as it is not as stable as some other compounds and it is difficult to purify.

Future Directions

N-[(1-cyclopentylpiperidin-4-yl)methyl]-4-methoxybenzene-1-sulfonamide has a variety of potential future research directions. It could be used to study the effects of various compounds on cell cultures, as well as to further explore the biochemical and physiological effects of this compound. Additionally, further research could be done to better understand the mechanism of action of this compound and to develop more efficient synthesis methods. This compound could also be used to study the effects of drugs on the body, and to explore the potential therapeutic applications of this compound. Finally, this compound could be used to study the effects of environmental factors on the body, such as the effects of air pollution and climate change.

Synthesis Methods

N-[(1-cyclopentylpiperidin-4-yl)methyl]-4-methoxybenzene-1-sulfonamide is synthesized through a multi-step process that involves the condensation of cyclopentylpiperidin-4-ylmethyl with 4-methoxybenzene-1-sulfonamide, followed by a reaction with a base such as sodium hydroxide. The reaction is carried out in a solvent such as dichloromethane, and the product is then purified by column chromatography. The reaction yields a white solid that is soluble in organic solvents, such as methanol and ethanol.